Cas no 45676-04-8 (1-tert-Butyl-1H-imidazole)

1-tert-Butyl-1H-imidazole Properties

Names and Identifiers

• 1-(tert-Butyl)-1H-imidazole
• 1-tert-Butylimidazole
• 1H-Imidazole,1-(1,1-dimethylethyl)-
• 1-tert-Butyl-1H-imidazole
• 1-t-Butylimidazole
• 1-tertButylimidazole
• AMQKPABOPFXDQM-UHFFFAOYSA-N
• FCH1133666
• BL004043
• AX8236421
• AB0038089
• Y5438
• VBA67604
• DTXSID50196588
• CS-0154875
• AKOS016004673
• AS-45760
• 45676-04-8
• MFCD19441219
• SCHEMBL179249
• B4985
• SY055257
• AB92402
• DB-363785
• imidazole, 1-t-butyl-
• 1-tert-butylimidazole
• +Expand

• MDL： MFCD19441219
• InChIKey： AMQKPABOPFXDQM-UHFFFAOYSA-N
• Inchi： 1S/C7H12N2/c1-7(2,3)9-5-4-8-6-9/h4-6H,1-3H3
• SMILES： N1(C([H])=NC([H])=C1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 124.10016
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 124.1
• Heavy Atom Count: 9
• Complexity: 93.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 17.8

Experimental Properties

• PSA: 17.82
• Refractive Index: 1.4800 to 1.4840
• Boiling Point: 105°C/12mmHg(lit.)
• Flash Point: 85.8°C
• Density: 0.92